![molecular formula C24H16N2O2 B2699430 N-[2-(1,3-benzoxazol-2-yl)phenyl]naphthalene-1-carboxamide CAS No. 477500-06-4](/img/structure/B2699430.png)
N-[2-(1,3-benzoxazol-2-yl)phenyl]naphthalene-1-carboxamide
Description
N-[2-(1,3-benzoxazol-2-yl)phenyl]naphthalene-1-carboxamide, also known as BN-1, is a chemical compound that has shown potential in scientific research. It is a fluorescent probe that can be used to detect protein aggregation in cells and tissues. BN-1 has been synthesized using a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of biomedical research.
Scientific Research Applications
Synthetic Organic Chemistry
Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It has been extensively used as a starting material for different mechanistic approaches in drug discovery .
Anti-Microbial Activity
Benzoxazole exhibits several biological activities like anti-microbial effects . Novel substituted N-1, 3-Benzoxazol-2yl Benzene Sulfonamides have been synthesized and evaluated for their in vitro antibacterial activity .
Anti-Cancer Activity
Benzoxazole derivatives have shown potential in cancer treatment. For instance, one compound showed almost equal % of inhibition to the growth of lung, breast, and colon cancer cells .
Anti-Inflammatory Agents
New 2-substituted benzoxazole derivatives have been synthesized and evaluated as potent anti-inflammatory agents . They showed good efficacy in membrane stabilization activity and proteinase inhibitory efficacy .
Neuroprotective Agents
The compound has been investigated for its neuroprotective effects. It was found to protect Aβ 25-35 -induced PC12 cell model and examined this protection through Akt, GSK-3β and NF-κB signaling pathways .
Anti-Oxidant Activity
The radical scavenging ability of synthesized compounds has been tested on the basis of the radical scavenging effect on DPPH free radical .
Anti-Fungal Activity
Benzoxazole also exhibits anti-fungal effects , making it a potential candidate for the development of new anti-fungal drugs.
Drug Discovery
Benzoxazole is a bicyclic planar molecule and is the most favorable moiety for researchers because of its broad substrate scope and functionalization . This makes it a valuable starting material in drug discovery.
properties
IUPAC Name |
N-[2-(1,3-benzoxazol-2-yl)phenyl]naphthalene-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N2O2/c27-23(18-12-7-9-16-8-1-2-10-17(16)18)25-20-13-4-3-11-19(20)24-26-21-14-5-6-15-22(21)28-24/h1-15H,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAJGAEFGTFPDCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC=CC=C3C4=NC5=CC=CC=C5O4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1,3-benzoxazol-2-yl)phenyl]naphthalene-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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